Cas no 1434247-09-2 (3-(Azetidin-3-yl)pyrrolidine)

• Product Name: 3-(Azetidin-3-yl)pyrrolidine
• CAS No: 1434247-09-2
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 6606719
• PubChem ID: 90066295
• Update Time: 2025-05-21

3-(Azetidin-3-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1434247-09-2
• EN300-3963204
• SCHEMBL15601035
• 3-(Azetidin-3-yl)pyrrolidine

• Inchi： 1S/C7H14N2/c1-2-8-3-6(1)7-4-9-5-7/h6-9H,1-5H2
• InChI Key： ZAPASQAGDCTHMP-UHFFFAOYSA-N
• SMILES： N1CC(C1)C1CNCC1

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(Azetidin-3-yl)pyrrolidine

Chemical Compound CAS No. 1434247-09-2: 3-(Azetidin-3-yl)pyrrolidine

The chemical compound identified by the CAS registry number 1434247-09-2 is known as 3-(Azetidin-3-yl)pyrrolidine. This compound is a member of the broader class of azetidine derivatives, which have garnered significant attention in recent years due to their unique structural properties and potential applications in various fields, including drug discovery and materials science.

Azetidin, a four-membered ring heterocyclic compound, forms the core structure of this molecule, with a pyrrolidine ring attached at the third position. The combination of these two rings creates a bicyclic structure that exhibits interesting stereochemical properties and reactivity patterns. Recent studies have highlighted the importance of such bicyclic systems in medicinal chemistry, particularly in the design of bioactive molecules with enhanced pharmacokinetic profiles.

The synthesis of 3-(Azetidin-3-yl)pyrrolidine typically involves multi-step organic reactions, often utilizing transition metal catalysts to facilitate key bond-forming steps such as cycloadditions or cross-couplings. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with a particular focus on green chemistry principles to minimize environmental impact.

In terms of applications, azetidine derivatives like this compound have shown promise in several areas. For instance, they have been investigated as potential leads for anti-inflammatory agents due to their ability to modulate key inflammatory pathways. Additionally, their rigid bicyclic structure makes them attractive candidates for use in nanotechnology applications, such as molecular scaffolds or components in self-assembling materials.

Recent advancements in computational chemistry have enabled detailed studies of the electronic and steric properties of 3-(Azetidin-3-yl)pyrrolidine. These studies have provided insights into its interaction with biological targets, paving the way for its use in drug design programs targeting specific therapeutic areas like neurodegenerative diseases or cancer.

The growing interest in this compound is reflected in its inclusion in several high-throughput screening libraries used by pharmaceutical companies worldwide. Its unique combination of structural features and functional groups makes it a versatile building block for further chemical modifications and derivatization.

In conclusion, CAS No. 1434247-09-2, or 3-(Azetidin-3-yl)pyrrolidine, represents an intriguing example of how advanced organic synthesis techniques and cutting-edge research can lead to innovative chemical entities with wide-ranging applications.